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Compound of Interest

Compound Name: OXA 06 dihydrochloride

Cat. No.: B1191921

Get Quote

Is this the molecule you are working with? Before proceeding, verify the identity of your

compound. The code "OXA" is frequently confused with Orexin peptides.

Compound Name: OXA 06 dihydrochloride[1][2]

Target:ROCK (Rho-associated kinase) Inhibitor (IC50 = 10 nM).[1][2]

Chemical Name: 2-Fluoro-N-[[4-(1H-pyrrolo[2,3-b]pyridin-4-

yl)phenyl]methyl]benzenemethanamine dihydrochloride.[1]

CAS No: 1825455-91-1 (dihydrochloride salt).[1][3]

Distinction: This is NOT Orexin-A (OXA) or the Orexin receptor agonist OXA (17-33).

Solubility & Stability Data
The following data represents the physicochemical limitations of OXA 06 dihydrochloride.

Solubility Profile
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Solvent Max Solubility
Molarity (Approx.)
[2]

Recommendation

DMSO 40 mg/mL ~100 mM
Primary Solvent

(Recommended)

Water < 1 mg/mL* < 2 mM
Not Recommended

for Stock

Ethanol Low Low Not Recommended

PBS (pH 7.2) Insoluble N/A Do NOT use for Stock

*Note: While dihydrochloride salts are generally more hydrophilic, the lipophilic core of OXA 06

renders it unstable in neutral aqueous solutions at high concentrations. Direct dissolution in

water often leads to immediate precipitation or "crashing out" upon storage.

Preparation Protocols
Protocol A: Preparation of 10 mM Stock Solution
(DMSO)
Purpose: To create a stable, high-concentration master stock for long-term storage.

Calculate: For a 5 mg vial of OXA 06 2HCl (MW: 404.31 g/mol ):

Target Volume = Mass (mg) / [Concentration (mM) × MW ( g/mol ) / 1000]

Example:

of DMSO.

Add Solvent: Add anhydrous DMSO (room temperature) to the vial.

Dissolve: Vortex vigorously for 30–60 seconds.

Troubleshooting: If particulates remain, warm the vial to 37°C in a water bath for 2

minutes, then vortex again. Sonication (30 sec) is permissible.
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Aliquot: Dispense into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Store: -20°C (stable for 6 months) or -80°C (stable for 1 year).

Protocol B: Working Solution (Aqueous Dilution)
Purpose: Diluting the DMSO stock into cell culture media or assay buffer.

Critical Rule: Always add the DMSO stock TO the aqueous buffer, never the reverse.

Thaw: Thaw the DMSO stock aliquot at room temperature. Ensure it is fully liquid.

Dilute:

For a 10 µM final assay concentration (1:1000 dilution):

Step 1 (Intermediate): Dilute 10 mM stock 1:10 in culture media (gives 1 mM, 10%

DMSO). Check for precipitation.

Step 2 (Final): Dilute the intermediate 1:100 into the final well (gives 10 µM, 0.1% DMSO).

Mix: Gently pipette up and down. Do not vortex vigorously if proteins/cells are present.

Workflow Visualization
The following diagram illustrates the safe dissolution and dilution pathway to prevent

precipitation.
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Figure 1: Optimal workflow for solubilizing OXA 06 dihydrochloride, emphasizing DMSO as

the primary solvent.

Troubleshooting & FAQs
Q1: I added water to the powder and it turned cloudy. Can I save it?

Diagnosis: The compound has precipitated due to the high pH of water relative to the local

concentration of the salt, or simply due to the lipophilicity of the free base.

Solution: Attempt to rescue by adding pure DMSO dropwise until the solution clears.

However, the final concentration will be inaccurate. It is safer to discard and start fresh with

DMSO.

Q2: Can I use this compound for in vivo animal studies?

Technical Note: Yes, but pure DMSO is toxic.

Formulation: First dissolve in DMSO (e.g., 2% of final volume), then add PEG300 (40%),

Tween 80 (5%), and finally Saline/Water (53%).

Order of Addition is critical: DMSO

PEG300

Tween 80

Water.[4] Adding water too early will cause precipitation.

Q3: Why does the solubility data vary between vendors?

Reasoning: Vendors may test different batches with varying hydration states. The

"dihydrochloride" form is hygroscopic. If your batch has absorbed moisture, the molecular

weight effectively changes, and solubility in organic solvents may slightly decrease. Always

use the Batch Specific MW on your vial label for calculations.

Q4: Is OXA 06 light sensitive?
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Best Practice: While no specific degradation pathway is cited for light, most indole-like and

pyridine-fused structures are susceptible to photo-oxidation over time. Store aliquots in

amber vials or wrapped in foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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